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Compound of Interest

Compound Name:
4-Methylenepiperidine

hydrobromide

Cat. No.: B3262155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics

of 4-Methylenepiperidine hydrobromide, a key intermediate in the synthesis of various

pharmaceutical compounds. Due to the limited availability of precise quantitative solubility data

in public literature, this document infers solubility from its applications in chemical syntheses

and provides general experimental protocols for its determination.

Introduction to 4-Methylenepiperidine
Hydrobromide
4-Methylenepiperidine hydrobromide (C₆H₁₂BrN) is the hydrobromide salt of 4-

methylenepiperidine. It is a crucial building block in organic synthesis, most notably in the

production of the antifungal agent efinaconazole.[1] The piperidine moiety is a common scaffold

in medicinal chemistry, and understanding the solubility of its derivatives is essential for

reaction optimization, purification, and formulation.

Qualitative Solubility Profile
While specific quantitative solubility data (e.g., in g/100 mL or mol/L) for 4-
Methylenepiperidine hydrobromide is not readily available in published literature, its

solubility can be inferred from its use in various chemical reactions. As an amine salt, it is
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expected to exhibit solubility in polar solvents. The free base, 4-methylenepiperidine, is

reportedly used in solvents like ethanol, suggesting the base form has good solubility in

alcohols.[2] The hydrobromide salt is expected to have higher solubility in polar protic solvents

like water and alcohols, and potentially some solubility in polar aprotic solvents, especially with

heating.

Based on its role in the synthesis of efinaconazole, where it is often reacted in organic

solvents, a qualitative solubility assessment is presented in the table below.
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Solvent Class
Representative
Solvents

Inferred Solubility Rationale

Polar Protic
Water, Methanol,

Ethanol
Likely Soluble

Amine hydrohalide

salts are typically

soluble in water and

lower alcohols due to

ion-dipole interactions

and hydrogen

bonding. Piperidine

itself is miscible with

water.[3][4]

Polar Aprotic
Tetrahydrofuran

(THF), Acetonitrile

Sparingly to

Moderately Soluble

Used as a reaction

solvent for syntheses

involving 4-

methylenepiperidine

salts, often under

anhydrous conditions,

suggesting at least

partial solubility is

required for the

reaction to proceed.[5]

Non-Polar Hexane, Toluene Likely Insoluble

Amine salts are

generally insoluble in

non-polar solvents

due to the large

difference in polarity.

Piperidine has limited

solubility in hexane.[3]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the qualitative and semi-

quantitative solubility of a compound like 4-Methylenepiperidine hydrobromide. This method

is adapted from standard laboratory procedures for characterizing amine salts.
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Objective: To determine the solubility of 4-Methylenepiperidine hydrobromide in various

solvents at ambient temperature.

Materials:

4-Methylenepiperidine hydrobromide

Selection of solvents (e.g., deionized water, methanol, ethanol, acetone, tetrahydrofuran,

hexane)

Small test tubes or vials

Vortex mixer

Analytical balance

Spatula

Pipettes

Procedure:

Preparation: Label a series of clean, dry test tubes with the names of the solvents to be

tested.

Weighing: Accurately weigh a specific amount of 4-Methylenepiperidine hydrobromide
(e.g., 10 mg) and add it to each labeled test tube.

Solvent Addition: Add a measured volume of the corresponding solvent (e.g., 1 mL) to each

test tube.

Mixing: Vigorously mix the contents of each test tube using a vortex mixer for a set period

(e.g., 1-2 minutes).

Observation: After mixing, visually inspect each tube for the presence of undissolved solid.

Classification:
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Soluble: No solid particles are visible.

Sparingly Soluble: A small amount of solid remains.

Insoluble: The majority of the solid has not dissolved.

Semi-Quantitative Analysis (Optional): For solvents in which the compound is soluble,

incrementally add more solute until saturation is reached to determine an approximate

solubility limit.

Below is a Graphviz diagram illustrating the workflow for this experimental protocol.

Caption: Workflow for determining the qualitative solubility of 4-Methylenepiperidine
hydrobromide.

Role in Pharmaceutical Synthesis: Efinaconazole
4-Methylenepiperidine hydrobromide is a key starting material for the synthesis of

efinaconazole, a triazole antifungal agent. In a typical synthetic route, 4-methylenepiperidine

(often generated in situ from its salt) undergoes a nucleophilic ring-opening reaction with an

epoxide derivative.

The following diagram illustrates the logical relationship in the synthesis of efinaconazole.

Caption: Logical pathway for the synthesis of efinaconazole from 4-methylenepiperidine.

Conclusion
While quantitative solubility data for 4-Methylenepiperidine hydrobromide remains elusive in

readily accessible scientific literature, its established use in organic synthesis provides valuable

qualitative insights. It is inferred to be soluble in polar protic solvents and at least sparingly

soluble in some polar aprotic solvents. For drug development professionals, direct experimental

determination using the outlined protocol is recommended to ascertain precise solubility in

solvent systems relevant to their specific applications. Its role as a key intermediate highlights

the importance of the piperidine scaffold in modern medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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